2-Amino-4-(4-fluorophenyl)-4-oxobutanoic acid

• Molecular Formula: C10H10FNO3
• Molecular Weight: 211.19 g/mol
• IUPAC Name: 2-amino-4-(4-fluorophenyl)-4-oxobutanoic acid
• InChI: InChI=1S/C10H10FNO3/c11-7-3-1-6(2-4-7)9(13)5-8(12)10(14)15/h1-4,8H,5,12H2,(H,14,15)
• InChI Key: GHPKPOJXIHTUBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CC(C(=O)O)N)F

Description

2-Amino-4-(4-fluorophenyl)-4-oxobutanoic acid is a fluorinated derivative of 4-oxobutanoic acid, characterized by a phenyl ring substituted with a fluorine atom at the para position and an amino group at the α-carbon of the oxobutanoic acid backbone. For instance, compounds like 2-amino-4-(2-aminophenyl)-4-oxobutanoic acid are recognized as endogenous metabolites with roles in neurological and oncological pathways . The fluorine substituent in the 4-fluorophenyl variant likely enhances metabolic stability and bioavailability compared to non-fluorinated analogs, a common strategy in medicinal chemistry to optimize drug-like properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-4-(4-fluorophenyl)-4-oxobutanoic acid typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 4-fluorobenzaldehyde and glycine.

Formation of Intermediate: The 4-fluorobenzaldehyde undergoes a condensation reaction with glycine to form an intermediate Schiff base.

Reduction: The Schiff base is then reduced using a suitable reducing agent such as sodium borohydride to yield the desired 2-Amino-4-(4-fluorophenyl)-4-oxobutanoic acid.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-Amino-4-(4-fluorophenyl)-4-oxobutanoic acid can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: The carbonyl group can be reduced to form alcohol derivatives.

Substitution: The fluorophenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Electrophilic aromatic substitution reactions may involve reagents like bromine (Br2) or nitric acid (HNO3).

Major Products

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of alcohol derivatives.

Substitution: Formation of substituted fluorophenyl derivatives.

Scientific Research Applications

2-Amino-4-(4-fluorophenyl)-4-oxobutanoic acid has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential role in enzyme inhibition and protein interactions.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of novel materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-4-(4-fluorophenyl)-4-oxobutanoic acid involves its interaction with specific molecular targets:

Molecular Targets: It may interact with enzymes and receptors, modulating their activity.

Pathways Involved: The compound can influence signaling pathways related to inflammation and cell proliferation.

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Bioactivity: The 4-fluorophenyl derivative is highlighted in a patent for treating non-insulin-dependent diabetes, suggesting enhanced selectivity or potency compared to non-fluorinated analogs . The 2-aminophenyl analog (kynurenine) is implicated in tryptophan metabolism, with abnormal levels associated with neurological deficits and cancer progression . Nitro and borono substituents introduce reactive or targeting moieties, expanding applications in synthetic chemistry and drug design .

Synthesis and Characterization: The 4-methoxyphenyl analog (compound 9) was synthesized via coupling reactions and characterized using high-resolution mass spectrometry (HRMS) and optical rotation measurements, indicating chiral purity >99% . Crystallographic data for related pyridine derivatives (e.g., 2-amino-4-(4-fluorophenyl)-6-naphthylpyridine-3-carbonitrile) confirm the structural stability imparted by fluorine substitution .

Metabolic and Pharmacological Profiles: Fluorinated compounds generally exhibit improved metabolic stability due to reduced cytochrome P450-mediated oxidation, a critical factor in drug development . In contrast, the 2-aminophenyl variant’s role as a metabolite necessitates careful balance in therapeutic contexts, as overexpression may exacerbate disease states .